Cas no 101634-82-6 (1-chloro-4-[2-(4-chlorophenyl)-1,2-diphenylethenyl]benzene)

1-chloro-4-[2-(4-chlorophenyl)-1,2-diphenylethenyl]benzene structure
101634-82-6 structure
Product Name:1-chloro-4-[2-(4-chlorophenyl)-1,2-diphenylethenyl]benzene
CAS No:101634-82-6
MF:C26H18Cl2
MW:401.327125072479
CID:1130149
PubChem ID:57361730
Update Time:2025-04-20

1-chloro-4-[2-(4-chlorophenyl)-1,2-diphenylethenyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-[2-(4-chlorophenyl)-1,2-diphenylethenyl]benzene
    • CTK6G8910
    • AG-L-12194
    • Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-chloro-
    • AGN-PC-00GXU9
    • CTK0G8075
    • ACMC-20m4nv
    • 1,1'-[(e)-1,2-diphenylethene-1,2-diyl]bis(4-chlorobenzene)
    • cis-1.2-Diphenyl-1.2-bis-(4-chlor-phenyl)-aethylen
    • 1r,2c-bis-(4-chloro-phenyl)-1,2t-diphenyl-ethene
    • 1r,2c-Bis-(4-chlor-phenyl)-1,2t-diphenyl-aethen
    • cis-1,2-Bis-(p-chlorphenyl)-1,2-diphenyl-ethylen
    • SureCN14119105
    • cis-1,2-Bis-(4-chlor-phenyl)-1,2-diphenyl-ethylen
    • CTK6G8910; AG-L-12194; Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-chloro-; AGN-PC-00GXU9; CTK0G8075; ACMC-20m4nv; 1,1'-[(e)-1,2-diphenylethene-1,2-diyl]bis(4-chlorobenzene); cis-1.2-Diphenyl-1.2-bis-(4-chlor-phenyl)-aethylen; 1r,2c-bis-(4-chloro-phenyl)-1,2t-diphenyl-ethene; 1r,2c-Bis-(4-chlor-phenyl)-1,2t-diphenyl-aethen; cis-1,2-Bis-(p-chlorphenyl)-1,2-diphenyl-ethylen; SureCN14119105; cis-1,2-Bis-(4-chlor-phenyl)-1,2-diphenyl-e
    • 101634-82-6
    • DTXSID10724381
    • 1,1'-[1,2-Bis(4-chlorophenyl)ethene-1,2-diyl]dibenzene
    • Inchi: 1S/C26H18Cl2/c27-23-15-11-21(12-16-23)25(19-7-3-1-4-8-19)26(20-9-5-2-6-10-20)22-13-17-24(28)18-14-22/h1-18H
    • InChI Key: JLHQIDAYNIYCQY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)=C(C1C=CC=CC=1)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 400.07874
  • Monoisotopic Mass: 400.0785560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 9.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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